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Compound of Interest

2,4,6-
Compound Name:
Tris(dimethylaminomethyl)phenol

Cat. No.: B167129

This guide provides essential safety protocols and logistical information for the proper handling
and disposal of 2,4,6-Tris(dimethylaminomethyl)phenol (CAS No. 90-72-2), a compound
commonly used as a curing agent and accelerator in laboratory and synthesis applications.[1]
[2] Adherence to these procedures is critical to ensure the safety of all laboratory personnel.

Primary Hazards

2,4,6-Tris(dimethylaminomethyl)phenol is a hazardous chemical that poses significant risks
upon exposure. It is harmful if swallowed and causes severe skin burns and serious eye
damage.[1][2][3] The substance is corrosive and can cause irreversible damage to the skin and
eyes.[3] Vapors or mists may also be corrosive to the upper respiratory tract.[4]

Physicochemical Properties

A summary of the key quantitative data for 2,4,6-Tris(dimethylaminomethyl)phenol is
provided below.
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Property Value

Appearance Amber to red-brown liquid with an amine odor.
Flash Point 149 °C / 300.2 °F (closed cup)

Density 0.971-0.973 g/cm3 at 25 °C

Water Solubility >850 g/L at 20 °C

Vapor Pressure <0.01 mm Hg at 21 °C

Autoignition Temperature 382°C/719.6 °F

Sources:[3][4][5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory for handling this substance to

minimize exposure risk.
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Protection Type Specification

Chemical safety goggles with side protection
conforming to EN166 or OSHA 29 CFR
1910.133. Afull face shield is also required.[1][5]

[6]

Eye/Face Protection

Wear suitable chemical-resistant gloves tested
according to EN 374, such as NBR (Nitrile

rubber). Check for leak-tightness before use.[1]

[3]

Hand Protection

Wear appropriate protective clothing to prevent

) ] skin exposure. This includes a lab coat and, for
Skin/Body Protection - ] i

larger quantities or spill response, full chemical

protective clothing.[1][5]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are

Respiratory Protection exceeded or if irritation is experienced.[5][7] For
spills or fires, a self-contained breathing

apparatus is necessary.[1][2]

Operational Plan: Handling and Storage
Engineering Controls and Safe Handling

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[1][3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing. Do not breathe vapors or spray mists.[1][2][5]

Hygiene Practices: Wash hands thoroughly before breaks and immediately after handling the
chemical.[1][3] Do not eat, drink, or smoke in areas where the chemical is used.[2][5]

Container Handling: Handle and open containers with care to prevent spills.[3] Keep
containers tightly closed when not in use.[1][5]
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Storage Requirements

o Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated
area.[1][8]

e Incompatible Materials: Store away from incompatible substances such as strong acids and
oxidizing agents.[7][8]

e Security: Protect containers from physical damage and check regularly for leaks.[8] For
added security, it is recommended to store this chemical in a locked cabinet.[8]

Emergency and Disposal Plan
First-Aid Measures

Immediate medical attention is required for all exposure incidents.

e Eye Contact: Immediately flush the eyes with plenty of flowing water for at least 15 minutes,
holding the eyelids apart.[1][5] Remove contact lenses if present and easy to do.[3] Seek
immediate consultation with an ophthalmologist.[1][2]

o Skin Contact: Take off immediately all contaminated clothing.[3] Immediately wash the
affected skin with plenty of water for at least 15 minutes.[5] Immediate medical treatment is
required as untreated corrosive injuries are difficult to heal.[1]

 Ingestion: Rinse the mouth immediately with water.[1][3] Have the victim drink water (two
glasses at most).[2] Do NOT induce vomiting due to the risk of perforation of the esophagus
and stomach.[1][2] Call a physician or poison control center immediately.[2][3]

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[5][8] If
symptoms occur or in case of doubt, seek medical advice.[3]

Spill Response Protocol

» Evacuate: Evacuate personnel from the immediate spill area.[7]

e Ventilate: Ensure the area is well-ventilated.[1]
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Containment: Prevent the spill from entering drains or waterways by covering drains or using
dikes.[2][3][6]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth,
diatomaceous earth, or vermiculite.[1][3][8]

Collection: Collect the absorbed material and place it into a suitable, labeled, and closed
container for hazardous waste disposal.[7][8]

Decontamination: Clean the spill area thoroughly. For hard surfaces, a 5% solution of acetic
acid followed by hot water may be used for final decontamination.[8]
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Spill Detected

Evacuate Immediate Area

l

Don Appropriate PPE
(Gloves, Goggles, Respirator)

l

Ensure Adequate Ventilation

Contain Spill
(Cover Drains, Use Dikes)

Absorb with Inert Material
(Sand, Vermiculite)

Collect Waste into
Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Emergency spill response workflow for 2,4,6-Tris(dimethylaminomethyl)phenol.
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Disposal Plan

o Waste Characterization: Waste materials from spills or routine use may be classified as
hazardous waste and are subject to regulation.[3]

o Containerization: All waste containing this chemical must be placed in suitable, closed, and
clearly labeled containers.[5][7]

» Disposal Method: Dispose of the contents and container at an approved waste disposal plant
in strict accordance with all federal, state, and local regulations.[5][8] Do not allow the
product to be released into the environment.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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